Cas no 886212-00-6 (1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-)

• Product Name: 1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-
• CAS No: 886212-00-6
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 581999
• PubChem ID: 71405256
• Update Time: 2025-04-19

1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-
• 2-tert-butyl-2,3-dihydrocyclopenta[a]naphthalen-1-one
• 2-tert-Butyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one
• DTXSID10825908
• 886212-00-6

• Inchi： 1S/C17H18O/c1-17(2,3)14-10-12-9-8-11-6-4-5-7-13(11)15(12)16(14)18/h4-9,14H,10H2,1-3H3
• InChI Key： BXSJHURBQDSRGA-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC=CC=3C=CC=2CC1C(C)(C)C

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų